N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-12-6-5-7-15(10-12)18(20)19-13(2)14-8-9-16(21-3)17(11-14)22-4/h5-11,13H,1-4H3,(H,19,20)
• InChI Key: QJMMRDNYYIYGIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide, also known as URB597, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic benefits. URB597 is a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme, which is responsible for the breakdown of the endocannabinoid anandamide. Inhibition of FAAH leads to increased levels of anandamide, which has been shown to have a variety of physiological effects.

Mechanism of Action

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide works by inhibiting the FAAH enzyme, which is responsible for the breakdown of anandamide. Anandamide is an endocannabinoid that acts as a neurotransmitter and has been shown to have a variety of physiological effects, including pain relief, mood regulation, and appetite control. By inhibiting FAAH, N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide increases the levels of anandamide in the body, leading to these physiological effects.
Biochemical and Physiological Effects:
N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide has been shown to have a variety of biochemical and physiological effects. In preclinical studies, N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide has been shown to increase levels of anandamide in the brain and peripheral tissues, leading to analgesic, anxiolytic, and antidepressant effects. N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide is that it is a selective inhibitor of FAAH, meaning that it does not affect other enzymes or neurotransmitters in the body. This makes it a useful tool for studying the effects of anandamide specifically. However, one limitation of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide is that its effects are relatively short-lived, with a half-life of only a few hours. This can make it difficult to study the long-term effects of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide.

Future Directions

There are several future directions for research on N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide. One area of interest is the potential therapeutic benefits of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide in the treatment of anxiety, depression, and pain. Another area of interest is the development of more potent and longer-lasting FAAH inhibitors. Additionally, there is ongoing research into the role of anandamide in the body and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide involves several steps, including the reaction of 3-methylbenzoyl chloride with 1-(3,4-dimethoxyphenyl)ethylamine to form the intermediate N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide. This intermediate is then reacted with a boronic acid derivative to form the final product, N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide has been extensively studied for its potential therapeutic benefits in a variety of conditions, including anxiety, depression, and pain. In preclinical studies, N-[1-(3,4-dimethoxyphenyl)ethyl]-3-methylbenzamide has been shown to have anxiolytic and antidepressant effects, as well as analgesic properties.